3,4,5-Trifluorobenzohydrazide
Overview
Description
3,4,5-Trifluorobenzohydrazide is a synthetic organic compound. It is an aroyl hydrazine and has a molecular formula of C7H5F3N2O .
Synthesis Analysis
An improved method was developed for the synthesis of 2,4,5-trifluorobenzohydrazide derivatives through condensation of trifluorophenylacetohydrazide with different aryl aldehydes in ethanol with 70% perchloric acid as a catalyst .Molecular Structure Analysis
The molecular structure of this compound consists of 7 carbon atoms, 5 hydrogen atoms, 3 fluorine atoms, 2 nitrogen atoms, and 1 oxygen atom . The average mass is 190.123 Da .Scientific Research Applications
Anticancer Potential
- Synthesis of Anticancer Agents: 3,4,5-Trifluorobenzohydrazide derivatives have been synthesized and shown promising results as anticancer agents. For instance, certain synthesized compounds demonstrated significant antiproliferative effects against human cancer cell lines, suggesting potential as future anticancer treatments (Kumar, Mohana, & Mallesha, 2013).
Antioxidant Activities
- Antioxidant Properties: Compounds bearing the 3,4,5-trimethoxybenzyloxy group, related to this compound, have been synthesized and demonstrated significant antioxidant activities. These activities were evaluated using various assays, highlighting the compounds' potential as effective antioxidants (Kareem et al., 2016).
Antibacterial Activity
- Potential in Antibacterial Applications: An array of 2,4,5-trifluorobenzohydrazide derivatives was synthesized and evaluated for antibacterial properties. Notably, several compounds showed significant antibacterial activity against various bacterial strains, indicating potential applications in treating bacterial infections (Ramesh et al., 2017).
Synthesis of Other Compounds
- Synthesis of Triazole Derivatives: Research has been conducted on synthesizing triazole derivatives using 3,4,5-trimethoxybenzohydrazide as a starting material. These derivatives have shown potential biological activities, further expanding the scope of research in medicinal chemistry (Saleem et al., 2018).
Enzyme Inhibition
- Urease Inhibition Potential: Studies have been carried out to assess the urease inhibition potential of compounds synthesized from 3,4,5-trihydroxybenzohydrazide. These compounds exhibited excellent inhibition results, comparable to standard inhibitors, indicating their potential use in relevant medical applications (Taha et al., 2015).
properties
IUPAC Name |
3,4,5-trifluorobenzohydrazide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H5F3N2O/c8-4-1-3(7(13)12-11)2-5(9)6(4)10/h1-2H,11H2,(H,12,13) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OBNAXEXVXCKFQO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(C(=C1F)F)F)C(=O)NN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H5F3N2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
190.12 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-[(3-Fluorophenyl)carbamoyl]cyclopropane-1-carboxylic acid](/img/structure/B1445061.png)
![2-[1-(2-fluorophenyl)-1H-1,2,3-triazol-4-yl]ethan-1-ol](/img/structure/B1445070.png)
![Tert-butyl[(4-fluoro-2-methylphenyl)methyl]amine](/img/structure/B1445071.png)
